Cas no 1803608-70-9 (3-(trifluoromethyl)sulfanylpyridine hydrochloride)

• Product Name: 3-(trifluoromethyl)sulfanylpyridine hydrochloride
• CAS No: 1803608-70-9
• MF: C₆H₅ClF₃NS
• MW: 215.623809576035
• CID: 4618030
• PubChem ID: 75478830
• Update Time: 2025-05-21

3-(trifluoromethyl)sulfanylpyridine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-[(trifluoromethyl)sulfanyl]pyridine hydrochloride
• 3-(trifluoromethyl)sulfanylpyridine hydrochloride

• Inchi： 1S/C6H4F3NS.ClH/c7-6(8,9)11-5-2-1-3-10-4-5;/h1-4H;1H
• InChI Key： GWFRAAJYRKBGKS-UHFFFAOYSA-N
• SMILES： C1=NC=CC=C1SC(F)(F)F.[H]Cl

Computed Properties

• Exact Mass: 214.978
• Monoisotopic Mass: 214.978
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 126
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.2A^2

Additional information on 3-(trifluoromethyl)sulfanylpyridine hydrochloride

3-(Trifluoromethyl)sulfanylpyridine Hydrochloride (CAS No. 1803608-70-9): A Comprehensive Overview

3-(Trifluoromethyl)sulfanylpyridine hydrochloride (CAS No. 1803608-70-9) is a specialized organofluorine compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique trifluoromethylthio (-SCF3) group attached to a pyridine ring, exhibits remarkable chemical properties that make it valuable for various applications. The hydrochloride salt form enhances its solubility and stability, facilitating its use in synthetic chemistry and drug development.

The trifluoromethylthio group (-SCF3) is a highly lipophilic moiety, which improves the bioavailability and metabolic stability of molecules. This feature is particularly sought after in the design of bioactive compounds, as it can enhance membrane permeability and interaction with biological targets. Researchers are increasingly exploring 3-(trifluoromethyl)sulfanylpyridine derivatives for their potential in developing new therapeutic agents, especially in areas like central nervous system (CNS) disorders and anti-inflammatory drugs.

In the agrochemical sector, 3-(trifluoromethyl)sulfanylpyridine hydrochloride serves as a key intermediate in the synthesis of crop protection agents. The -SCF3 group is known to impart resistance to enzymatic degradation, making it a valuable component in pesticides and herbicides. Recent studies highlight its role in combating pest resistance, a growing concern in modern agriculture. This aligns with the increasing demand for sustainable farming solutions, a hot topic in today's agricultural discourse.

The compound's synthetic versatility is another area of interest. Chemists utilize 3-(trifluoromethyl)sulfanylpyridine hydrochloride as a building block for heterocyclic chemistry, enabling the creation of diverse molecular architectures. Its reactivity with nucleophiles and electrophiles makes it a valuable tool for medicinal chemistry and material science. Recent advancements in flow chemistry and catalysis have further expanded its utility, addressing the need for green chemistry practices.

From a market perspective, the demand for fluorinated compounds like 3-(trifluoromethyl)sulfanylpyridine hydrochloride is on the rise. The global pharmaceutical and agrochemical industries are driving this trend, with a focus on innovative drug candidates and eco-friendly agrochemicals. Analysts predict steady growth for such specialty chemicals, particularly in regions like North America and Asia-Pacific, where research and development activities are intensifying.

Safety and handling of 3-(trifluoromethyl)sulfanylpyridine hydrochloride are critical considerations. While it is not classified as a hazardous substance, standard laboratory precautions should be observed. Proper personal protective equipment (PPE), including gloves and goggles, is recommended during handling. Storage conditions typically involve a cool, dry environment to maintain stability, reflecting broader industry standards for chemical storage.

In summary, 3-(trifluoromethyl)sulfanylpyridine hydrochloride (CAS No. 1803608-70-9) is a multifaceted compound with significant potential in pharmaceuticals, agrochemicals, and material science. Its unique chemical properties and synthetic applications position it as a valuable asset in modern research and industrial applications. As the scientific community continues to explore its capabilities, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and agriculture.